Cas no 64321-25-1 (3-Pyridinecarbonitrile, 2-chloro-6-(phenylamino)-)

• Product Name: 3-Pyridinecarbonitrile, 2-chloro-6-(phenylamino)-
• CAS No: 64321-25-1
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 1677386
• PubChem ID: 85912954
• Update Time: 2025-04-21

3-Pyridinecarbonitrile, 2-chloro-6-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-chloro-6-(phenylamino)-
• DTXSID101244828
• 2-Chloro-6-(phenylamino)-3-pyridinecarbonitrile
• 64321-25-1

• Inchi： 1S/C12H8ClN3/c13-12-9(8-14)6-7-11(16-12)15-10-4-2-1-3-5-10/h1-7H,(H,15,16)
• InChI Key： MWTDNFOSPIHVRL-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.04084
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.71